Cas no 885271-63-6 (Methyl 3-bromo-1H-indazole-4-carboxylate)
885271-63-6 structure
Product Name:Methyl 3-bromo-1H-indazole-4-carboxylate
CAS No:885271-63-6
MF:C9H7BrN2O2
MW:255.068081140518
MDL:MFCD11045401
CID:710836
PubChem ID:24728204
Update Time:2024-10-26
Methyl 3-bromo-1H-indazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-1H-indazole-4-carboxylate
- 1H-INDAZOLE-4-CARBOXYLIC ACID,3-BROMO-,METHYL ESTER
- 3-Bromo-1H-indazole-4-carboxylic acid methyl ester
- 3-Bromo-1H-indazole-5-caboxylic acid methylester
- methyl 3-bromo-2H-indazole-4-carboxylate
- 3-Bromo-1H-indazole-5-caboxylic acidmethylester
- Methyl 3-bromo-4-indazolecarboxylate
- Methyl-3-bromoindazole-4-carboxylate
- Methyl 3-bromo-1H-indazole-4-carboxylate (ACI)
- 3-Bromo-4-(methoxycarbonyl)-1H-indazole
- AKOS015960669
- DTXSID60646261
- MFCD03840642
- 3-Bromo-4-(1H)indazole carboxylic acid methyl ester
- AC-30466
- DB-077396
- SY065548
- 885271-63-6
- methyl3-bromo-1H-indazole-4-carboxylate
- SCHEMBL1135530
- YRCSUTRLSRFUKC-UHFFFAOYSA-N
- AS-8244
- PB15758
- CS-0049119
-
- MDL: MFCD11045401
- Inchi: 1S/C9H7BrN2O2/c1-14-9(13)5-3-2-4-6-7(5)8(10)12-11-6/h2-4H,1H3,(H,11,12)
- InChI Key: YRCSUTRLSRFUKC-UHFFFAOYSA-N
- SMILES: O=C(C1C2=C(NN=C2Br)C=CC=1)OC
Computed Properties
- Exact Mass: 253.96900
- Monoisotopic Mass: 253.969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.4
Experimental Properties
- Density: 1.709
- Boiling Point: 399.7°C at 760 mmHg
- Flash Point: 195.5°C
- Refractive Index: 1.675
- PSA: 54.98000
- LogP: 2.11200
Methyl 3-bromo-1H-indazole-4-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-bromo-1H-indazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XN716-1g |
Methyl 3-bromo-1H-indazole-4-carboxylate |
885271-63-6 | 95% | 1g |
786.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XN716-200mg |
Methyl 3-bromo-1H-indazole-4-carboxylate |
885271-63-6 | 95% | 200mg |
261.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XN716-50mg |
Methyl 3-bromo-1H-indazole-4-carboxylate |
885271-63-6 | 95% | 50mg |
116.0CNY | 2021-08-04 | |
| Chemenu | CM108886-5g |
methyl 3-bromo-1H-indazole-4-carboxylate |
885271-63-6 | 97% | 5g |
$330 | 2021-08-06 | |
| Chemenu | CM108886-10g |
methyl 3-bromo-1H-indazole-4-carboxylate |
885271-63-6 | 97% | 10g |
$539 | 2021-08-06 | |
| Alichem | A269001302-5g |
Methyl 3-bromo-1H-indazole-4-carboxylate |
885271-63-6 | 95% | 5g |
$864.17 | 2023-08-31 | |
| Alichem | A269001302-25g |
Methyl 3-bromo-1H-indazole-4-carboxylate |
885271-63-6 | 95% | 25g |
$1489.95 | 2023-08-31 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0271-1g |
3-Bromo-1H-indazole-4-carboxylic acid methyl ester |
885271-63-6 | 98% | 1g |
805.64CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0271-5g |
3-Bromo-1H-indazole-4-carboxylic acid methyl ester |
885271-63-6 | 98% | 5g |
3349.77CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0271-25g |
3-Bromo-1H-indazole-4-carboxylic acid methyl ester |
885271-63-6 | 98% | 25g |
13483.87CNY | 2021-05-08 |
Methyl 3-bromo-1H-indazole-4-carboxylate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
885271-63-6 (Methyl 3-bromo-1H-indazole-4-carboxylate) Related Products
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- 1086391-06-1(methyl 3-bromo-1H-indazole-5-carboxylate)
- 192945-56-5(Methyl 3-bromo-1H-indazole-6-carboxylate)
- 885518-49-0(Methyl 6-bromo-1H-indazole-4-carboxylate)
- 1040101-01-6(3-Bromo-1H-indazole-7-carboxylic acid)
- 114086-30-5(3-Bromo-1H-indazole-6-carboxylic acid)
- 885521-49-3(3-Bromo-1H-indazole-5-carboxylic acid)
- 885521-32-4(Methyl 4-amino-3-bromo-1H-indazole-6-carboxylate)
- 885518-47-8(Methyl 4-bromo-1H-indazole-6-carboxylate)
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